Cas no 77758-50-0 (4-Pentynyl p-Tosylate, 90%)

• Product Name: 4-Pentynyl p-Tosylate, 90%
• CAS No: 77758-50-0
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 550709
• PubChem ID: 10966564
• Update Time: 2025-10-24

4-Pentynyl p-Tosylate, 90% Chemical and Physical Properties

Names and Identifiers

• 4-Pentyn-1-ol,1-(4-methylbenzenesulfonate)
• 4-Pentynyl p-Tosylate
• 4-Pentynyl p-Tosylat
• pent-4-ynyl 4-methylbenzenesulfonate
• Pent-4-ynyl p-Tosylate
• 4-Pentyn-1-ol Tosylate
• 4-pentynyl tosylate
• 5-(p-Toluenesulfonyloxy)pent-1-yne
• 5-(Tosyloxy)-1-pentyne
• pent-4-yn-1-yl 4-methylbenzenesulfonate
• pent-4-ynyl-4-methylbenzenesulfonate
• toluene-4-sulfonic acid pent-4-ynyl ester
• TsO(CH2)3CCH
• EN300-7287709
• HUDMRXOBWIYVMZ-UHFFFAOYSA-N
• pent-4-ynyl tosylate
• pent-4-yn-1-yl4-methylbenzenesulfonate
• D76932
• 4-pentynyl p-toluenesulfonate
• 77758-50-0
• FT-0673624
• 4-Pentyn-1-ol 4-Methylbenzenesulfonate
• 4-Pentynyl p-Tosylate, 90per cent
• MFCD18252571
• AKOS030254554
• DTXSID30450150
• CS-0109787
• pent-4-yn-1-yl 4-methylbenzene-1-sulfonate
• Pent-4-in-1-yl p-toluene sulfonate
• SCHEMBL278880
• 4-Pentynyl p-Tosylate, 90%

• Inchi： 1S/C12H14O3S/c1-3-4-5-10-15-16(13,14)12-8-6-11(2)7-9-12/h1,6-9H,4-5,10H2,2H3
• InChI Key： HUDMRXOBWIYVMZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCC#C

Computed Properties

• Exact Mass: 238.06600
• Monoisotopic Mass: 238.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 3.19450